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Introduction

Calcein Blue AM is a cell-permeant dye that serves as a robust indicator of cell viability in a
wide range of eukaryotic cells. Its utility lies in its ability to selectively stain living cells. The
acetoxymethyl (AM) ester group renders the molecule lipophilic, allowing it to passively cross
the membrane of intact, viable cells. Once inside, intracellular esterases, active only in
metabolically active cells, cleave the AM group. This conversion transforms the non-fluorescent
Calcein Blue AM into the highly fluorescent, membrane-impermeant Calcein Blue. The
accumulation of Calcein Blue within the cytoplasm results in a bright blue fluorescence, which
can be quantified to determine the number of viable cells. Dead cells, lacking active esterases,
are unable to convert the dye and therefore do not fluoresce.[1][2][3] This application note
provides a detailed protocol for the use of Calcein Blue AM for staining adherent cells,
including recommendations for optimizing incubation time and concentration.

Principle of Calcein Blue AM Staining

The mechanism of Calcein Blue AM for live cell staining is a two-step process that relies on
both membrane integrity and enzymatic activity.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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